Cas no 67008-01-9 (ammonium barbiturate)
ammonium barbiturate structure
Product Name:ammonium barbiturate
CAS No:67008-01-9
MF:C4H10N4O3
MW:162.147200107574
CID:965159
Update Time:2023-11-19
ammonium barbiturate Chemical and Physical Properties
Names and Identifiers
-
- ammonium barbiturate
- diazanium,6-oxo-5H-pyrimidine-2,4-diolate
- diammonium 6-oxo-5,6-dihydropyrimidine-2,4-diolate
- 4,6-Dihydroxypyrimidin-2(5H)-one--ammonia (1/2)
- CID 138401128
-
- Inchi: 1S/C4H4N2O3.2H3N/c7-2-1-3(8)6-4(9)5-2;;/h1H2,(H2,5,6,7,8,9);2*1H3
- InChI Key: XNDLCVVPLCWBGH-UHFFFAOYSA-N
- SMILES: O=C1CC(NC(N1)=O)=O.N.N
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 168
- Topological Polar Surface Area: 77.3
ammonium barbiturate Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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